
sitravatinib overall survival results phase 3
SAPPHIRE

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Sitravatinib

CAS No.: 1123837-84-2

Cat. No.: S543264

Get Quote

SAPPHIRE Trial Overview and Final Outcome

The table below summarizes the key design features and the final outcome of the Phase 3 SAPPHIRE trial.

Trial Aspect Details

ClinicalTrials.gov
Identifier

NCT03906071 [1]

Patient Population Advanced non-squamous NSCLC patients who had progressed after prior
platinum-based chemotherapy and an immune checkpoint inhibitor [1] [2]

| Study Arms | • Experimental: Sitravatinib + Nivolumab • Control: Docetaxel [1] [3] | | Primary

Endpoint | Overall Survival (OS) [1] [2] | | Final Outcome | Did not meet primary endpoint of OS [2] [3] | |

Announcement Date | May 24, 2023 [2] |

Sitravatinib's Mechanism of Action and Rationale for
SAPPHIRE
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Sitravatinib is an oral, spectrum-selective tyrosine kinase inhibitor that targets a broad range of receptor

tyrosine kinases (RTKs) [4]. Key targets include:

TAM family (TYRO3, AXL, MERTK)
Split family (VEGFR2, KIT, PDGFR)

Other RTKs (RET, MET) [4] [1] [2]

The scientific rationale for combining sitravatinib with nivolumab (an anti-PD-1 antibody) was based on its

potential to reverse an immunosuppressive tumor microenvironment [2]. Preclinical data suggested that

inhibiting TAM and split family RTKs could:

Enhance antigen-specific T-cell responses
Expand dendritic cell-dependent antigen presentation

Overcome resistance to prior checkpoint inhibitor therapy [1] [2]
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Prior Clinical Data and Development Path

The SAPPHIRE trial was preceded by earlier-phase studies that informed its design. The table below

summarizes key efficacy and safety findings from a first-in-human Phase 1/1b study (NCT02219711).

Study Aspect Phase 1/1b Results (NCT02219711)

Recommended Phase 2 Dose 120 mg once daily (established based on cumulative

tolerability data) [4]

Most Common Treatment-Related Adverse
Events (TRAEs)

Diarrhea, Fatigue, Hypertension, Nausea [4]

Grade ≥ 3 TRAEs Occurred in 53.4% of patients (103/193) [4]

Objective Response Rate (ORR) in Phase 1b 11.8% across all patients [4]

ORR in NSCLC subgroup 13.2% [4]

ORR in CPI-experienced NSCLC 4.2% (exploratory analysis) [4]

The final outcome of the SAPPHIRE study indicates that this particular approach in the defined patient

population was not successful, despite a scientifically sound rationale [2] [3].
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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